Cas no 22336-61-4 (Benzene, [[(1-methylpropyl)thio]methyl]-)

Benzene, [[(1-methylpropyl)thio]methyl]-, is a sulfur-containing aromatic compound characterized by its unique thioether functional group. This structure imparts distinct chemical properties, including enhanced reactivity in nucleophilic substitution and coordination chemistry applications. The compound's branched alkylthio moiety contributes to its solubility in organic solvents, making it suitable for use as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals and ligands. Its stability under moderate conditions allows for versatile handling in controlled environments. The presence of both aromatic and thioether functionalities enables potential applications in catalysis, material science, and pharmaceutical research, where tailored molecular architectures are required.

Benzene, [[(1-methylpropyl)thio]methyl]- structure

22336-61-4 structure

Product Name:Benzene, [[(1-methylpropyl)thio]methyl]-

CAS No:22336-61-4

MF:C₁₁H₁₆S

MW:180.309741973877

CID:1412298

PubChem ID:12709210

Update Time:2025-06-09

Benzene, [[(1-methylpropyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene, [[(1-methylpropyl)thio]methyl]-
- butan-2-ylsulfanylmethylbenzene
- 22336-61-4
- Benzyl sec-butyl sulfide
- {[(Butan-2-yl)sulfanyl]methyl}benzene
- [(butan-2-ylsulfanyl)methyl]benzene
- SCHEMBL19062324
- DTXSID00507600
- MDL： MFCD25976515
- Inchi： 1S/C11H16S/c1-3-10(2)12-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key： GUBFXXXZESLUIV-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)C(C)CC

Computed Properties

Exact Mass: 180.09738
Monoisotopic Mass: 180.09727168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 25.3Å²

Experimental Properties

PSA: 0

Benzene, [[(1-methylpropyl)thio]methyl]- Pricemore >>

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